Cas no 1351608-09-7 (2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide)
2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide
- F6200-2241
- 2-chloro-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)benzenesulfonamide
- AKOS024538096
- 1351608-09-7
- 2-chloro-N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]benzenesulfonamide
- 2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide
- VU0536472-1
-
- Inchi: 1S/C15H13ClF3NO3S/c16-12-3-1-2-4-14(12)24(22,23)20-9-13(21)10-5-7-11(8-6-10)15(17,18)19/h1-8,13,20-21H,9H2
- InChI Key: QAEBVIALQIFUBD-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1S(NCC(C1C=CC(C(F)(F)F)=CC=1)O)(=O)=O
Computed Properties
- Exact Mass: 379.0256766g/mol
- Monoisotopic Mass: 379.0256766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 74.8Ų
2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6200-2241-2μmol |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-5μmol |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-10μmol |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-20μmol |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-1mg |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-2mg |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-3mg |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-4mg |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-5mg |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6200-2241-10mg |
2-chloro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzene-1-sulfonamide |
1351608-09-7 | 10mg |
$79.0 | 2023-09-09 |
2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide
Comprehensive Overview of 2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1351608-09-7)
2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1351608-09-7) is a specialized organic compound with a unique molecular structure that combines a chlorobenzene core with a sulfonamide functional group and a trifluoromethylphenylethyl side chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.
The chemical properties of 2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1351608-09-7) are characterized by its moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while exhibiting limited solubility in water. The hydroxyethyl moiety contributes to its hydrogen-bonding capacity, which can influence its interactions with biological targets. Researchers are increasingly exploring this compound for its potential role in modulating enzyme activity, particularly in the context of inflammation and metabolic disorders.
In recent years, the demand for fluorinated sulfonamide derivatives has surged, driven by their applications in medicinal chemistry. The 2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1351608-09-7) is no exception, as it serves as a key building block for the development of novel therapeutics. Its structural features align with current trends in drug design, such as the incorporation of fluorine atoms to improve pharmacokinetic properties. This has led to a growing interest in its synthesis and optimization among pharmaceutical companies and academic institutions.
From a market perspective, the global demand for high-value chemical intermediates like 2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1351608-09-7) is expected to rise, particularly in regions with robust pharmaceutical and agrochemical industries. The compound's versatility and potential for customization make it a sought-after material for research and development. Additionally, advancements in synthetic methodologies, such as flow chemistry and catalytic processes, are expected to enhance its accessibility and reduce production costs.
Environmental and regulatory considerations also play a crucial role in the utilization of 2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1351608-09-7). As sustainability becomes a priority in the chemical industry, researchers are investigating greener synthesis routes and safer handling protocols for this compound. Its biodegradability and ecological impact are subjects of ongoing study, ensuring compliance with international safety standards.
In conclusion, 2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1351608-09-7) represents a promising compound with diverse applications in modern chemistry. Its unique structural attributes, combined with its potential in drug development and material science, position it as a valuable asset for researchers and industries alike. As scientific exploration continues, this compound is likely to play an increasingly significant role in addressing contemporary challenges in health and technology.
1351608-09-7 (2-chloro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)